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Compound of Interest

Compound Name: MK204

Cat. No.: B15623749

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of MK-204, a potent and selective inhibitor of aldo-keto reductase family member 1B10
(AKR1B10).[1] Given its application in cancer and diabetes research, adherence to strict safety
protocols is paramount to ensure the well-being of laboratory personnel and the integrity of
experimental outcomes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of MK-204 is provided in the table
below. This information is critical for safe handling and storage.

Property Value

CAS Number 1959605-73-2

Molecular Formula C16H9BrsCINOa4

Molecular Weight 714.22 g/mol

Boiling Point 721.4 £ 60.0 °C at 760 mmHg
Density 2.2+0.1g/lcm?

Flash Point 390.1 £32.9°C
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Note: The toxicological properties of MK-204 have not been fully investigated. It should be

handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)

Due to the limited availability of a comprehensive Safety Data Sheet (SDS), a conservative

approach to personal protection is recommended. The following PPE should be considered

mandatory when handling MK-204 in solid (powder) or solution form.

PPE Category

Required Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield should
be worn when there is a risk of

splashing.

Must meet appropriate national
standards (e.g., ANSI Z87.1 in
the US).

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended. Inspect gloves

for integrity before each use.

Body Protection

Laboratory coat.

A buttoned lab coat is required.
For procedures with a higher
risk of contamination, a
disposable gown is

recommended.

Respiratory Protection

Use in a well-ventilated area. A
fume hood is required when
handling the powder form or

creating stock solutions.

If engineering controls are not
sufficient, a NIOSH-approved

respirator may be necessary.

Operational Plan: Handling and Experimental

Protocol

The following is a generalized protocol for the preparation of MK-204 stock solutions and its

use in a typical in vitro cell-based assay.
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Experimental Workflow for MK-204 Handling
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Caption: Workflow for the safe handling and use of MK-204.
Detailed Methodology:

o Preparation of Stock Solution (in a Fume Hood):

[¢]

Don all required personal protective equipment.

o Carefully weigh the required amount of MK-204 powder using an analytical balance within
a chemical fume hood to avoid inhalation of the powder.

o Dissolve the powder in an appropriate solvent, such as dimethyl sulfoxide (DMSO), to
create a high-concentration stock solution.

o Vortex briefly to ensure complete dissolution.

o Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw
cycles.

e Storage:

o Store the stock solution aliquots at -20°C or -80°C for long-term stability.
o Preparation of Working Solutions:

o Thaw a single aliquot of the MK-204 stock solution at room temperature.

o Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations for your experiment.

e Cell Treatment:
o Add the appropriate volume of the working solution to your cell cultures.

o Include a vehicle control (medium with the same concentration of DMSO used to dilute the
MK-204) in your experimental design.

e Incubation and Analysis:
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o Incubate the treated cells for the desired period.

o Proceed with your planned downstream analysis (e.g., cell viability assays, western

blotting).

Disposal Plan

Proper disposal of MK-204 and all contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation and Disposal Procedures

MK-204 Waste Streams

Solid Waste

Gontaminated Glovesj (Pipette Tips) (Tubes j
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Caption: Segregation and disposal pathway for MK-204 waste.

Disposal Guidelines:

o Solid Waste: All disposable items that have come into contact with MK-204, such as gloves,
pipette tips, and plastic tubes, should be collected in a designated, clearly labeled hazardous

waste container for solid chemical waste.
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» Liquid Waste: Unused stock solutions, working solutions, and contaminated cell culture
medium should be collected in a labeled, sealed container for halogenated organic waste.
Do not pour down the drain.

o Decontamination: Work surfaces should be decontaminated with an appropriate cleaning
agent after handling MK-204.

» Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations for hazardous chemical waste. Contact your institution's Environmental Health
and Safety (EHS) department for specific guidelines and to arrange for professional waste
disposal.

Disclaimer: This document provides general guidance. Always consult the most recent and
complete Safety Data Sheet (SDS) provided by the manufacturer before handling MK-204 and
adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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